Cas no 629610-17-9 (1H-Pyrazole-5-carboxamide,N-[2'-[[(1,1-dimethylethyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]-3-methyl-1-[4-[(trifluoroacetyl)amino]butyl]-)

1H-Pyrazole-5-carboxamide,N-[2'-[[(1,1-dimethylethyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]-3-methyl-1-[4-[(trifluoroacetyl)amino]butyl]- structure
629610-17-9 structure
Product Name:1H-Pyrazole-5-carboxamide,N-[2'-[[(1,1-dimethylethyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]-3-methyl-1-[4-[(trifluoroacetyl)amino]butyl]-
CAS No:629610-17-9
MF:C27H32F3N5O4S
MW:579.634295463562
CID:428280
Update Time:2024-01-29

1H-Pyrazole-5-carboxamide,N-[2'-[[(1,1-dimethylethyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]-3-methyl-1-[4-[(trifluoroacetyl)amino]butyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxamide,N-[2'-[[(1,1-dimethylethyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]-3-methyl-1-[4-[(trifluoroacetyl)amino]butyl]-
    • 1H-Pyrazole-5-carboxamide,N-[2'-[[(1,1-dimethylethyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]-3-methyl-1-[4-[(trifluoroacetyl)ami
    • 1H-Pyrazole-5-carboxamide, N-[2'-[[(1,1-dimethylethyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]-3-methyl-1-[4-[(2,2,2-trifluoroacetyl)amino]butyl]-
    • Inchi: 1S/C27H32F3N5O4S/c1-18-17-22(35(33-18)16-8-7-15-31-25(37)27(28,29)30)24(36)32-20-13-11-19(12-14-20)21-9-5-6-10-23(21)40(38,39)34-26(2,3)4/h5-6,9-14,17,34H,7-8,15-16H2,1-4H3,(H,31,37)(H,32,36)
    • InChI Key: JITWAUNLJGSKCU-UHFFFAOYSA-N
    • SMILES: N1(CCCCNC(C(F)(F)F)=O)C(C(NC2=CC=C(C3=CC=CC=C3S(NC(C)(C)C)(=O)=O)C=C2)=O)=CC(C)=N1

Computed Properties

  • Exact Mass: 579.21296

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • PSA: 122.19
  • pka: 11.33±0.46(Predicted)

1H-Pyrazole-5-carboxamide,N-[2'-[[(1,1-dimethylethyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]-3-methyl-1-[4-[(trifluoroacetyl)amino]butyl]- Related Literature

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.